Cas no 58622-59-6 (2-(3-chloro-4-hydroxyphenyl)acetonitrile)
2-(3-chloro-4-hydroxyphenyl)acetonitrile is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a chlorinated phenyl ring and a hydroxyl group, offers high selectivity and stability. The compound exhibits excellent solubility in various organic solvents, facilitating its use in synthetic pathways. Its chemical reactivity and structural diversity make it a valuable intermediate for the synthesis of biologically active molecules.
58622-59-6 structure
Product Name:2-(3-chloro-4-hydroxyphenyl)acetonitrile
CAS No:58622-59-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00055611
CID:948775
PubChem ID:11019242
Update Time:2025-10-31
2-(3-chloro-4-hydroxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 3-chloro-4-hydroxy-
- 2-(3-chloro-4-hydroxyphenyl)acetonitrile
- 3-Chloro-4-hydroxybenzeneacetonitrile
- 3-Chloro-4-hydroxybenzylcyanide
- Benzeneacetonitrile,3-chloro-4-hydroxy
- DTXSID30452053
- 58622-59-6
- EN300-1964475
- Benzeneacetonitrile, 3-chloro-4-hydroxy-
- DB-325846
- SCHEMBL15196288
-
- MDL: MFCD00055611
- Inchi: 1S/C8H6ClNO/c9-7-5-6(3-4-10)1-2-8(7)11/h1-2,5,11H,3H2
- InChI Key: DYAKYYVBKAIGQI-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(CC#N)=C1)O
Computed Properties
- Exact Mass: 167.01400
- Monoisotopic Mass: 167.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.332
- Boiling Point: 324.16 °C at 760 mmHg
- Flash Point: 149.847 °C
- PSA: 44.02000
- LogP: 2.11168
2-(3-chloro-4-hydroxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1964475-1g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 1g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-5g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 5g |
$1488.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-10g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 10g |
$2209.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-0.05g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 0.05g |
$431.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-0.1g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 0.1g |
$451.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-0.25g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 0.25g |
$472.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-0.5g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 0.5g |
$493.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-1.0g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 1g |
$770.0 | 2023-05-31 | ||
| Enamine | EN300-1964475-2.5g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 2.5g |
$1008.0 | 2023-09-17 | ||
| Enamine | EN300-1964475-5.0g |
2-(3-chloro-4-hydroxyphenyl)acetonitrile |
58622-59-6 | 5g |
$2235.0 | 2023-05-31 |
2-(3-chloro-4-hydroxyphenyl)acetonitrile Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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